2-(2-adamantylimino)-3-ethyl-1,3-thiazolidin-4-one

• IUPAC Name: 2-(2-adamantylimino)-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H22N2OS/c1-2-17-13(18)8-19-15(17)16-14-11-4-9-3-10(6-11)7-12(14)5-9/h9-12,14H,2-8H2,1H3
• InChI Key: HBLREDFDMGIKQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CSC1=NC2C3CC4CC(C3)CC2C4
• Molecular Formula: C15H22N2OS
• Molecular Weight: 278.4 g/mol

Description

2-(2-adamantylimino)-3-ethyl-1,3-thiazolidin-4-one, also known as AdTZ or 1, is a synthetic compound that has been studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. AdTZ is a thiazolidinone derivative that has a unique structure due to the presence of an adamantyl group, which makes it highly stable and resistant to degradation.

Mechanism of Action

The mechanism of action of 2-(2-adamantylimino)-3-ethyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that play a role in various biological processes. This compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a role in cell signaling pathways. This compound has also been shown to inhibit the activity of certain proteins that are involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth and proliferation of cancer cells, and induces apoptosis (programmed cell death) in these cells. This compound has also been shown to inhibit the activity of certain enzymes that play a role in glucose metabolism, which may have implications for the treatment of diabetes. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-adamantylimino)-3-ethyl-1,3-thiazolidin-4-one is its stability and resistance to degradation, which makes it a useful tool for studying protein-ligand interactions and enzyme kinetics. This compound is also relatively easy to synthesize, which makes it readily available for use in laboratory experiments. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-adamantylimino)-3-ethyl-1,3-thiazolidin-4-one. One area of research is the development of more potent and selective inhibitors of kinases and other enzymes that are involved in various biological processes. Another area of research is the development of new therapeutic agents for the treatment of cancer, diabetes, and other diseases. Additionally, this compound may have potential applications in the development of new materials and sensors due to its unique structure and properties.

Synthesis Methods

The synthesis of 2-(2-adamantylimino)-3-ethyl-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazolidin-4-one with 2-adamantanone and ethyl chloroacetate in the presence of a catalyst such as triethylamine. The reaction proceeds via a one-pot, three-component condensation reaction and yields this compound in moderate to high yields.

Scientific Research Applications

2-(2-adamantylimino)-3-ethyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. In biochemistry, this compound has been used as a tool for studying protein-ligand interactions and enzyme kinetics. In pharmacology, this compound has been studied for its potential use as a therapeutic agent for the treatment of various diseases.